Cas no 92838-13-6 (4H-1-Benzothiopyran-4-one,5,7-dimethoxy-2-phenyl-)

4H-1-Benzothiopyran-4-one,5,7-dimethoxy-2-phenyl- structure
92838-13-6 structure
Product Name:4H-1-Benzothiopyran-4-one,5,7-dimethoxy-2-phenyl-
CAS No:92838-13-6
MF:C17H14O3S
MW:298.356263637543
CID:816769
PubChem ID:341660
Update Time:2025-04-19

4H-1-Benzothiopyran-4-one,5,7-dimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzothiopyran-4-one,5,7-dimethoxy-2-phenyl-
    • 5,7-dimethoxy-2-phenylthiochromen-4-one
    • NSC-374509
    • SCHEMBL8832427
    • NSC374509
    • 5,7-Dimethoxy-2-phenyl-4H-1-benzothiopyran-4-one
    • DTXSID20321401
    • 92838-13-6
    • Inchi: 1S/C17H14O3S/c1-19-12-8-14(20-2)17-13(18)10-15(21-16(17)9-12)11-6-4-3-5-7-11/h3-10H,1-2H3
    • InChI Key: ZFDCLUGPLJUXGQ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=CC(C2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

  • Exact Mass: 298.066
  • Monoisotopic Mass: 298.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • Density: 1.265
  • Boiling Point: 494.2°Cat760mmHg
  • Flash Point: 253.9°C
  • Refractive Index: 1.632
  • PSA: 63.77000
  • LogP: 3.94570
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